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Polychlorinated biphenyls
Polychlorinated biphenyls (PCBs) are a group of organic compounds composed of chlorine atoms substituted at various positions on the biphenyl molecule. These substances were widely used in industry due to their thermal stability, dielectric properties, and low flammability. Historically, PCBs found applications in electrical equipment such as transformers, capacitors, and circuit breakers, as well as in heat transfer fluids, carbonless copy paper, and paint additives.
PCBs are known for their persistence in the environment and bioaccumulation potential, leading to significant ecological and health concerns. Due to these hazards, production of PCBs was banned in many countries by the 1970s through regulations such as the U.S. Clean Air Act Amendments of 1976 and the Stockholm Convention on Persistent Organic Pollutants.
Despite their harmful effects, residual PCBs remain a significant environmental issue requiring ongoing remediation efforts to protect ecosystems and public health. Modern alternatives are now widely used in various industrial applications to mitigate these risks.
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The Role of DL-Methionine in Biopharmaceuticals: A Critical ReviewThe Role of DL-Methionine in Biopharmaceuticals: A Critical Review Dl-methionine, a sulfur-containing amino acid, plays a pivotal role in various biological and pharmaceutical applications. This article delves into the critical role of dl-methionine in biopharmaceuticals, exploring its synthesis, pharmacokinetics, therapeutic applications, and challenges. By examining recent advancements and exist...
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Re-Evaluation of Chloramphenicol's Therapeutic Potential in Modern Chemical BiopharmaceuticalsRe-Evaluation of Chloramphenicol's Therapeutic Potential in Modern Chemical Biopharmaceuticals Introduction Chloramphenicol, a classic antibiotic discovered over six decades ago, has historically played a significant role in the treatment of bacterial infections. Despite its decline in popularity due to concerns over toxicity and the rise of alternative antibiotics, recent advancements in chemica...
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The Pharmaceutical and Therapeutic Applications of Aluminum Hydroxide in Modern MedicineThe Pharmaceutical and Therapeutic Applications of Aluminum Hydroxide in Modern Medicine Introduction to Aluminum Hydroxide in Modern Medicine Aluminum hydroxide, a versatile chemical compound with the formula Al(OH)₃, has found significant applications in both pharmaceutical and therapeutic realms. Its unique properties make it invaluable in treating various medical conditions, from gastrointest...
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The Pharmacological Properties and Therapeutic Applications of Avermectin B1The Pharmacological Properties and Therapeutic Applications of Avermectin B1 Introduction to Avermectin B1 Avermectin B1 is a macrocyclic lactone compound that belongs to the avermectin family, a group of natural products isolated from the soil bacterium *Streptomyces avermitilis*. These compounds have gained significant attention in the field of pharmacology and biomedicine due to their potent a...
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The Therapeutic Potential of L-Glutamine in Modern BiopharmaceuticalsThe Therapeutic Potential of L-Glutamine in Modern Biopharmaceuticals Introduction to L-Glutamine: A Bioactive Molecule with Multifaceted Applications L-Glutamine, an amino acid that serves as a crucial building block for proteins, has garnered significant attention in the fields of chemistry and biomedicine due to its diverse therapeutic potential. As a conditionally essential nutrient, L-Glutam...
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3-Fluorocyclohexanamine Cas No: 1273566-51-0 -
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